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Compound of Interest

Compound Name: Imidacloprid-d4

Cat. No.: B124505

An In-depth Technical Guide for Researchers and Scientists

This technical guide provides a comprehensive overview of commercial sources for the
Imidacloprid-d4 analytical standard and detailed methodologies for its use in quantitative
analysis. Imidacloprid-d4 serves as an essential internal standard for the accurate
determination of Imidacloprid, a widely used neonicotinoid insecticide, in various matrices. Its
use in isotope dilution mass spectrometry minimizes matrix effects and compensates for
variations in sample preparation and instrument response, leading to highly accurate and
precise results.

Commercial Availability of Imidacloprid-d4
Analytical Standard

A range of chemical suppliers offer Imidacloprid-d4 analytical standards, typically as a neat
solid or in solution. The choice of supplier and product format will depend on the specific
requirements of the analytical laboratory, including desired concentration, solvent, and required
certifications. Below is a summary of offerings from prominent suppliers.
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. Product Purity/lsotopic
Supplier o CAS Number Format .
Description Enrichment
Imidacloprid-d4,
Sigma-Aldrich PESTANAL®, Analytical
) 1015855-75-0 Neat
(Merck) analytical standard grade
standard
Cayman ] ] 1 mg, 5mg, 10
) Imidacloprid-d4 1015855-75-0 ) >98%
Chemical mg solid
) Imidacloprid
Cambridge )
(4,4,5,5-Da, , 98% Chemical
Isotope 1015855-75-0 Solution )
] 98%) 100 pg/mL Purity
Laboratories, Inc.
in methanol
MedchemExpres ) ] )
Imidacloprid-d4 1015855-75-0 Solid 99.89%
s
LGC Standards Imidacloprid-d4 1015855-75-0 Neat High purity

Experimental Protocol: Quantification of

Imidacloprid in Honey using Imidacloprid-d4
Internal Standard by LC-MS/MS

This section details a representative experimental protocol for the analysis of Imidacloprid in a

complex food matrix, honey, utilizing Imidacloprid-d4 as an internal standard. This method is

adapted from established procedures for neonicotinoid analysis in food samples.[1]

1. Materials and Reagents

Imidacloprid analytical standard

Imidacloprid-d4 analytical standard

Acetonitrile (LC-MS grade)

Water (LC-MS grade)
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Formic acid (LC-MS grade)
Magnesium sulfate (anhydrous)
Sodium chloride
Primary secondary amine (PSA) sorbent
C18 sorbent
. Preparation of Standard Solutions

Imidacloprid Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Imidacloprid
in 10 mL of acetonitrile.

Imidacloprid-d4 Internal Standard (IS) Stock Solution (1 pg/mL): Accurately weigh and
dissolve 1 mg of Imidacloprid-d4 in 1 L of acetonitrile.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the
Imidacloprid stock solution with a mixture of acetonitrile and water to match the final mobile
phase composition. Spike each calibration standard with the Imidacloprid-d4 IS solution to
a final concentration of 5 ng/mL.

. Sample Preparation (QUEChERS Method)
Weigh 5 g of homogenized honey into a 50 mL centrifuge tube.
Add 10 mL of water and vortex for 1 minute to dissolve the honey.
Spike the sample with 50 pL of the 1 pg/mL Imidacloprid-d4 internal standard solution.
Add 10 mL of acetonitrile and vortex for 1 minute.

Add a QUEChERS salt packet containing 4 g of anhydrous magnesium sulfate and 1 g of
sodium chloride.

Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Transfer a 1 mL aliquot of the upper acetonitrile layer to a microcentrifuge tube containing
150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18 for dispersive
solid-phase extraction (ASPE) cleanup.

Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial for LC-MS/MS
analysis.

. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 pum).
Mobile Phase:

o A: Water with 0.1% formic acid

o B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate Imidacloprid from matrix interferences. For
example: 0-1 min, 10% B; 1-5 min, 10-90% B; 5-6 min, 90% B; 6-6.1 min, 90-10% B; 6.1-8
min, 10% B.

Flow Rate: 0.3 mL/min
Injection Volume: 5 pL

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

lonization Mode: Positive ESI

Multiple Reaction Monitoring (MRM) Transitions:
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Product lon Product lon .
Precursor lon Collision
Compound (m/z) (m/z)
(m/z) . . Energy (eV)
(Quantifier) (Qualifier)
Imidacloprid 256.1 209.1 175.1 15
Imidacloprid-d4 260.1 213.1 175.1 15

5. Data Analysis

o Create a calibration curve by plotting the ratio of the peak area of Imidacloprid to the peak
area of Imidacloprid-d4 against the concentration of the calibration standards.

e Quantify the concentration of Imidacloprid in the honey samples by interpolating the peak
area ratio from the calibration curve.

Workflow for Imidacloprid Analysis

The following diagram illustrates the typical workflow for the quantitative analysis of
Imidacloprid in a given sample matrix using an internal standard.
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Click to download full resolution via product page

Caption: Experimental workflow for the quantitative analysis of Imidacloprid using an internal
standard.

This guide provides researchers, scientists, and drug development professionals with the
necessary information to source Imidacloprid-d4 and implement a robust analytical method for
the quantification of Imidacloprid. The use of an isotopically labeled internal standard is crucial
for achieving the high levels of accuracy and precision required in regulatory monitoring and

research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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